Cas no 56008-40-3 (Benzenemethanamine, 2-iodo-N-(phenylmethyl)-)

Benzenemethanamine, 2-iodo-N-(phenylmethyl)- structure
56008-40-3 structure
Product Name:Benzenemethanamine, 2-iodo-N-(phenylmethyl)-
CAS No:56008-40-3
MF:C14H14IN
MW:323.172135829926
CID:350118
PubChem ID:15558063
Update Time:2025-04-19

Benzenemethanamine, 2-iodo-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2-iodo-N-(phenylmethyl)-
    • N-[(2-iodophenyl)methyl]-1-phenylmethanamine
    • N-Benzyl-1-(2-iodophenyl)methanamine
    • DTXSID60574131
    • N-benzyl-N-(2-iodobenzyl)amine
    • 56008-40-3
    • Inchi: 1S/C14H14IN/c15-14-9-5-4-8-13(14)11-16-10-12-6-2-1-3-7-12/h1-9,16H,10-11H2
    • InChI Key: SUSOKQVBHXUMBN-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1CNCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 323.01672
  • Monoisotopic Mass: 323.01710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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